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Compound of Interest

Compound Name: Buphedrone-d3 Hydrochloride

Cat. No.: B15294544 Get Quote

For immediate implementation, this guide provides essential procedures for the safe and

compliant disposal of Buphedrone-d3 Hydrochloride, ensuring the protection of personnel

and the environment. Adherence to these protocols is critical for maintaining a safe laboratory

setting.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

Buphedrone-d3 Hydrochloride, a deuterated analog of Buphedrone, requires careful

management throughout its lifecycle, including its final disposal. This document outlines the

necessary steps and precautions for its responsible disposal.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). This is the first line of defense in preventing accidental

exposure.

Required PPE:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use appropriate chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.
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Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator is essential.

All handling of Buphedrone-d3 Hydrochloride should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation risks.[1]

Disposal Procedures
The primary method for the disposal of Buphedrone-d3 Hydrochloride is through an

approved waste disposal plant.[2] It is crucial to follow local, state, and federal regulations

governing chemical waste.

Step-by-Step Disposal Guide:

Containerization:

Place the Buphedrone-d3 Hydrochloride waste into a clearly labeled, sealed container.

The container must be appropriate for chemical waste and compatible with the substance.

Ensure the label clearly identifies the contents as "Buphedrone-d3 Hydrochloride" and

includes any relevant hazard warnings.

Waste Segregation:

Do not mix Buphedrone-d3 Hydrochloride with other waste streams unless explicitly

permitted by your institution's waste management guidelines. Improper mixing can lead to

hazardous chemical reactions.

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for Buphedrone-d3 Hydrochloride to

ensure they have all the necessary information for safe handling and transport.

Documentation:
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Maintain a detailed record of the disposal process, including the date, quantity of waste,

and the name of the disposal company. This documentation is essential for regulatory

compliance.

Spill Management
In the event of a spill, immediate and appropriate action is required to contain and clean up the

material safely.

Spill Cleanup Protocol:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Wearing the appropriate PPE, cover the spill with an inert absorbent material,

such as sand or vermiculite.

Collection: Carefully sweep up the absorbed material and place it into a designated, labeled

container for chemical waste.[1]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of the contaminated materials as hazardous waste, following the

procedures outlined above.

It is strictly prohibited to allow the product to enter drains.[1]

Quantitative Data Summary
Parameter Value

CAS Number 1346601-80-6[3]

Molecular Formula C₁₁H₁₂D₃ClNO[3]

Appearance Neat[3]
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Note: The toxicological properties of Buphedrone-d3 Hydrochloride have not been fully

investigated. It should be handled with the same precautions as its non-deuterated counterpart,

Buphedrone hydrochloride, which is classified as toxic if swallowed or inhaled.[4]

Experimental Workflow for Disposal
Buphedrone-d3 Hydrochloride Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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